Cas no 158861-00-8 (3-(Cyclohexyloxy)-benzoic Acid)

• Product Name: 3-(Cyclohexyloxy)-benzoic Acid
• CAS No: 158861-00-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD11116366
• CID: 859237
• PubChem ID: 15225607
• Update Time: 2025-06-15

3-(Cyclohexyloxy)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexyloxy)benzoic acid
• 3-cyclohexyloxybenzoic acid
• AGN-PC-00OJCC
• AK120545
• Benzoic acid, 3-(cyclohexyloxy)-
• KB-233530
• MolPort-005-173-602
• SureCN930820
• 3-(Cyclohexyloxy)-benzoic acid
• 3-(Cyclohexyloxy)-benzoic Acid

• MDL： MFCD11116366
• Inchi： 1S/C13H16O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h4-5,8-9,11H,1-3,6-7H2,(H,14,15)
• InChI Key： SEYKRNISPOBNMJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)C1CCCCC1

Computed Properties

• Exact Mass: 220.10998
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(Cyclohexyloxy)-benzoic Acid

Professional Introduction to 3-(Cyclohexyloxy)-benzoic Acid (CAS No. 158861-00-8)

3-(Cyclohexyloxy)-benzoic acid, identified by the Chemical Abstracts Service registry number CAS No. 158861-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a benzoic acid core substituted with a cyclohexyloxy group, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 3-(Cyclohexyloxy)-benzoic acid consists of a benzene ring carboxylated at one position and linked to a cyclohexyl ether group at another. This configuration imparts distinct physicochemical characteristics, including moderate solubility in organic solvents and moderate polarity, which are critical factors in drug design and formulation. The presence of the cyclohexyloxy moiety not only influences the compound's metabolic stability but also modulates its interaction with biological targets, making it an intriguing subject for further investigation.

In recent years, 3-(Cyclohexyloxy)-benzoic acid has been studied for its potential pharmacological effects, particularly in the context of anti-inflammatory and antioxidant therapies. Research has demonstrated that derivatives of benzoic acid, including this compound, can interact with specific enzymes and receptors involved in inflammatory pathways. For instance, studies suggest that modifications at the aromatic ring and substituents like the cyclohexyloxy group can enhance binding affinity to targets such as lipoxygenase and cyclooxygenase, which are key players in the inflammatory response.

Moreover, the cyclohexyloxy group introduces steric hindrance that can influence the compound's metabolic fate, potentially leading to improved bioavailability or extended half-life compared to simpler benzoic acid derivatives. This aspect is particularly relevant in drug development, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy. Preliminary in vitro studies have shown that 3-(Cyclohexyloxy)-benzoic acid exhibits dose-dependent inhibition of certain inflammatory mediators, indicating its potential as an anti-inflammatory agent.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the interactions between 3-(Cyclohexyloxy)-benzoic acid and biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes associated with pain signaling and neuroinflammation. These findings align with emerging research on peripheral neuropathic pain management, where modulating inflammatory pathways offers a promising therapeutic approach. The structural features of 3-(Cyclohexyloxy)-benzoic acid may enable it to serve as a scaffold for developing novel analgesics with improved selectivity and reduced side effects.

The compound's chemical stability under various conditions has also been a focus of investigation. Studies have evaluated its degradation profile under acidic, basic, and oxidative environments, providing insights into its suitability for formulation in different pharmaceutical products. The cyclohexyloxy group appears to confer some resistance to hydrolysis, suggesting that 3-(Cyclohexyloxy)-benzoic acid could maintain its integrity during storage and administration processes.

In addition to its pharmacological potential, 3-(Cyclohexyloxy)-benzoic acid has shown promise in interdisciplinary research involving chemical biology and material science. Its ability to undergo selective modifications allows chemists to explore diverse derivatives with tailored properties for applications such as chiral synthesis or as intermediates in more complex molecular architectures. The compound's versatility makes it a valuable tool for synthetic chemists seeking innovative solutions in drug discovery.

The synthesis of 3-(Cyclohexyloxy)-benzoic acid involves well-established organic reactions, including etherification and carboxylation processes. Recent methodological improvements have enhanced the efficiency and yield of these reactions, making large-scale production more feasible. Advances in green chemistry principles have also been applied to minimize waste and reduce environmental impact during synthesis, aligning with global efforts toward sustainable pharmaceutical manufacturing.

As research continues to uncover new applications for 3-(Cyclohexyloxy)-benzoic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to translate laboratory findings into clinical trials, where the compound's efficacy and safety can be rigorously evaluated in human populations. The growing body of evidence supporting its potential makes it an exciting candidate for future therapeutic development.

The regulatory landscape for compounds like 3-(Cyclohexyлоxy)-benzoic acid is also evolving, with agencies increasingly emphasizing innovative approaches to drug approval. Novel formulations and delivery systems incorporating this compound are being explored as part of broader strategies to enhance patient outcomes. The flexibility offered by its chemical structure allows for creative adaptations that could address unmet medical needs across multiple therapeutic areas.

In conclusion,3-(Cycлоhexилбензоевой кислоты) (CAS No 158861-00-8) stands out as a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features combined with promising preclinical data position it as a key player in addressing various health challenges. As scientists continue to explore its potential applications,3-(Cycлоhexилбензоевой кислоты) is poised to contribute meaningfully to advancements in medicine and chemical science.